2-(benzylsulfanyl)-N-[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H15N3O2S2/c1-11-7-13(23-8-11)15-18-19-16(21-15)17-14(20)10-22-9-12-5-3-2-4-6-12/h2-8H,9-10H2,1H3,(H,17,19,20)
• InChI Key: BOOBHOYZQJSRDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C2=NN=C(O2)NC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

2-(Benzylsulfanyl)-N-[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide, hereafter referred to as 2BNOA, is a synthetic compound that has been studied for its potential applications in scientific research. It is a member of a larger class of compounds known as oxadiazoles, which are heterocyclic compounds that are characterized by a five-membered ring with two nitrogen atoms and three oxygen atoms. 2BNOA has been studied for its potential applications in the areas of drug discovery, chemical synthesis, and biochemistry.

Scientific Research Applications

2BNOA has been studied for its potential applications in scientific research. It has been studied for its ability to inhibit the enzyme acetylcholinesterase, which is important for the regulation of the neurotransmitter acetylcholine. This property of 2BNOA makes it a potential drug candidate for the treatment of Alzheimer’s disease, as well as other disorders that involve the over-activation of acetylcholinesterase. In addition, 2BNOA has been studied for its potential applications in the areas of drug discovery, chemical synthesis, and biochemistry.

Mechanism of Action

2BNOA has been studied for its ability to inhibit the enzyme acetylcholinesterase. It works by binding to the active site of the enzyme and preventing the enzyme from breaking down acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which can help to alleviate the symptoms of Alzheimer’s disease and other disorders that involve the over-activation of acetylcholinesterase.
Biochemical and Physiological Effects
2BNOA has been studied for its potential effects on the brain. It has been suggested that the compound may have a positive effect on memory, learning, and cognition. In addition, it has been suggested that 2BNOA may have a protective effect against oxidative stress, which is associated with the development of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2BNOA in lab experiments include its relatively low cost, its ease of synthesis, and its ability to inhibit the enzyme acetylcholinesterase. The main limitation of using 2BNOA in lab experiments is that it has not yet been tested in humans, so its effects in humans are still unknown.

Future Directions

The potential future directions for the research of 2BNOA include further studies on its effects on the brain, its potential therapeutic applications, and its potential applications in drug discovery. In addition, further studies on the structure-activity relationships of 2BNOA are needed in order to better understand its mechanism of action and its potential therapeutic applications. Finally, further studies on the safety and toxicity of 2BNOA are needed in order to assess its safety for use in humans.

Synthesis Methods

2BNOA can be synthesized through a multi-step process that involves the reaction of benzylsulfanylacetic acid with 4-methylthiophen-2-ylhydrazine. The reaction is carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as p-toluenesulfonic acid. The reaction yields a compound known as 4-methylthiophen-2-ylhydrazine-2-carboxylic acid, which is then converted to 2BNOA by the addition of acetic anhydride.